Cas no 204909-70-6 ((3r,3ar,6s,6as)-6-[tert-butyl(dimethyl)silyl]oxy-2,3,3a,5,6,6a-he Xahydrofuro[3,2-b]furan-3-ol)

(3r,3ar,6s,6as)-6-[tert-butyl(dimethyl)silyl]oxy-2,3,3a,5,6,6a-he Xahydrofuro[3,2-b]furan-3-ol structure
204909-70-6 structure
Product Name:(3r,3ar,6s,6as)-6-[tert-butyl(dimethyl)silyl]oxy-2,3,3a,5,6,6a-he Xahydrofuro[3,2-b]furan-3-ol
CAS No:204909-70-6
MF:C12H24O4Si
MW:260.4020652771
MDL:MFCD20922751
CID:1393847
PubChem ID:15834480
Update Time:2025-09-20

(3r,3ar,6s,6as)-6-[tert-butyl(dimethyl)silyl]oxy-2,3,3a,5,6,6a-he Xahydrofuro[3,2-b]furan-3-ol Chemical and Physical Properties

Names and Identifiers

    • (3R,3aR,6S,6aS)-6-[tert-butyl(dimethyl)silyl]oxy-2,3,3a,5,6,6a-he xahydrofuro[3,2-b]furan-3-ol
    • isosorbide-2,5-bis(4-hydroxybenzoate)
    • 2-TBDMS isosorbide
    • (3R,3aR,6S,6aS)-6-((tert-butyldimethylsilyl)oxy)hexahydrofuro[3,2-b]furan-3-ol
    • isosorbide bis(4-hydroxy)benzoate
    • 2-O-(tert-butyldimethylsilyl)-1,4:3,6-dianhydro-D-glucitol
    • isosorbide 2,5-bis(4-hydroxybenzoate)
    • 2-O-(tert-butyldimethylsilyl)-1,4:3,6-dianhydro-D-sorbitole
    • SureCN7530640
    • KB-207524
    • (3R,3aR,6S,6aR)-Hexahydrofuro[3,2-b]furan-3,6-diyl bis(4-hydroxybenzoate)
    • isosorbide-2-TBDMS
    • AK122904
    • 2-O-(t-(butyl)-dimethylsilyl)-1,4:3,6-dianhydro-D-glucitol
    • D-GLUCITOL, 1,4:3,6-DIANHYDRO-2-O-[(1,1-DIMETHYLETHYL)DIMETHYLSILYL]-
    • (3R,3aR,6S,6aR)-Hexahydrofuro[3,2-b]furan-3,6-diyl bis(4-hydroxyb
    • MFCD20922751
    • E71079
    • C12H24O4Si
    • WS-00040
    • 204909-70-6
    • (3R,3AR,6S,6AS)-6-[(TERT-BUTYLDIMETHYLSILYL)OXY]-HEXAHYDROFURO[3,2-B]FURAN-3-OL
    • SCHEMBL14967513
    • (3R,3aR,6S,6aS)-6-[tert-butyl(dimethyl)silyl]oxy-2,3,3a,5,6,6a-hexahydrofuro[3,2-b]furan-3-ol
    • 1,4:3,6-Dianhydro-2-O-[(1,1-dimethylethyl)dimethylsilyl]-D-glucitol
    • (3r,3ar,6s,6as)-6-[tert-butyl(dimethyl)silyl]oxy-2,3,3a,5,6,6a-he Xahydrofuro[3,2-b]furan-3-ol
    • MDL: MFCD20922751
    • Inchi: 1S/C12H24O4Si/c1-12(2,3)17(4,5)16-9-7-15-10-8(13)6-14-11(9)10/h8-11,13H,6-7H2,1-5H3/t8-,9+,10-,11-/m1/s1
    • InChI Key: AKDSNJPFRALERM-LMLFDSFASA-N
    • SMILES: [Si](C)(C)(C(C)(C)C)O[C@H]1CO[C@@H]2[C@@H](CO[C@H]12)O

Computed Properties

  • Exact Mass: 260.14438578g/mol
  • Monoisotopic Mass: 260.14438578g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 17
  • Rotatable Bond Count: 3
  • Complexity: 287
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 4
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 47.9Ų

(3r,3ar,6s,6as)-6-[tert-butyl(dimethyl)silyl]oxy-2,3,3a,5,6,6a-he Xahydrofuro[3,2-b]furan-3-ol Pricemore >>

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